Cas no 105027-78-9 (1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-)
105027-78-9 structure
Product Name:1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-
CAS No:105027-78-9
MF:C10H16N4O3
MW:240.259041786194
CID:194295
PubChem ID:6711257
Update Time:2025-04-19
1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-
- 1-[(2S,3S)-2,3-dimethylaziridin-1-yl]-3-(2-nitroimidazol-1-yl)propan-2-ol
- NCI60_004521
- Rsu 1165
- MLS000766262
- DTXSID40425137
- 1H-Imidazole-1-ethanol,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-, rel-
- 105027-78-9
- NSC601351
- NSC-601351
- CHEMBL1983829
- 1H-Imidazole-1-ethanol,3-dimethyl-1-aziridinyl)methyl]-2-nitro-, trans-
-
- Inchi: 1S/C10H16N4O3/c1-7-8(2)13(7)6-9(15)5-12-4-3-11-10(12)14(16)17/h3-4,7-9,15H,5-6H2,1-2H3/t7-,8-,9?/m0/s1
- InChI Key: VKUQQJFQNDTATQ-JVIMKECRSA-N
- SMILES: OC(CN1C=CN=C1[N+](=O)[O-])CN1[C@@H](C)[C@@H]1C
Computed Properties
- Exact Mass: 240.12238
- Monoisotopic Mass: 240.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- Density: 1.46
- Boiling Point: 457.4°Cat760mmHg
- Flash Point: 230.4°C
- Refractive Index: 1.662
- PSA: 84.2
- LogP: 0.70590
1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel- Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
105027-78-9 (1H-Imidazole-1-ethanol,a-[[(2R,3R)-2,3-dimethyl-1-aziridinyl]methyl]-2-nitro-,rel-) Related Products
- 70132-50-2(Pimonidazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent